Cas no 683262-21-7 (N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide)

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide structure
683262-21-7 structure
Product Name:N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
CAS No:683262-21-7
MF:C24H27N3O3S2
MW:469.619483232498
CID:6511451
Update Time:2025-07-19

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
    • Benzamide, N-[4-(2,4-dimethylphenyl)-2-thiazolyl]-4-[(4-methyl-1-piperidinyl)sulfonyl]-
    • Inchi: 1S/C24H27N3O3S2/c1-16-10-12-27(13-11-16)32(29,30)20-7-5-19(6-8-20)23(28)26-24-25-22(15-31-24)21-9-4-17(2)14-18(21)3/h4-9,14-16H,10-13H2,1-3H3,(H,25,26,28)
    • InChI Key: OTIAYYXJAVVUIN-UHFFFAOYSA-N
    • SMILES: C(NC1=NC(C2=CC=C(C)C=C2C)=CS1)(=O)C1=CC=C(S(N2CCC(C)CC2)(=O)=O)C=C1

Experimental Properties

  • Density: 1.289±0.06 g/cm3(Predicted)
  • pka: 6.59±0.50(Predicted)

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide Pricemore >>

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N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide Related Literature

Additional information on N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide

Comprehensive Overview of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 683262-21-7)

The compound N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 683262-21-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its intricate structure featuring a thiazole ring, dimethylphenyl group, and sulfonylbenzamide moiety, this compound exhibits unique properties that make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has increasingly focused on small-molecule inhibitors and kinase modulators, which are critical in treating various diseases. The structural attributes of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide suggest its potential role as a bioactive scaffold. This aligns with trending topics such as AI-driven drug design and computational chemistry, where researchers leverage advanced algorithms to predict molecular interactions. The compound’s sulfonamide group, in particular, is a common pharmacophore in many FDA-approved drugs, further highlighting its relevance.

From a synthetic chemistry perspective, the preparation of CAS No. 683262-21-7 involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are frequently discussed in forums and publications related to green chemistry and sustainable synthesis, as the pharmaceutical industry seeks eco-friendly alternatives to traditional methods. The compound’s methylpiperidinyl moiety also introduces questions about its blood-brain barrier permeability, a hot topic in neurological drug development.

Another area of interest is the compound’s potential structure-activity relationship (SAR). Researchers often explore how modifications to the thiazole or dimethylphenyl groups could enhance efficacy or reduce off-target effects. This ties into broader discussions about drug repurposing and polypharmacology, where existing compounds are re-evaluated for new therapeutic uses. Given the rise of rare diseases and orphan drugs, such investigations are more relevant than ever.

In conclusion, N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide represents a compelling case study at the intersection of medicinal chemistry and molecular biology. Its structural complexity and potential applications make it a valuable subject for ongoing research, particularly in the context of targeted therapies and innovative drug formulations. As the scientific landscape evolves, this compound may well emerge as a key player in addressing unmet medical needs.

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